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Compound of Interest

Compound Name: Algestone acetophenide

CAS No.: 1179-87-9

Cat. No.: B072495 Get Quote

Introduction
Algestone acetophenide, also known as dihydroxyprogesterone acetophenide (DHPA), is a

potent synthetic progestin used primarily in long-acting injectable contraceptives, often in

combination with an estrogen like estradiol enanthate.[1][2][3] Its therapeutic applications have

also included topical use as an anti-inflammatory agent.[4][5] Accurate and precise

quantification of algestone acetophenide is critical throughout the drug development lifecycle

—from the analysis of active pharmaceutical ingredients (API) and stability testing of finished

dosage forms to pharmacokinetic studies in biological matrices.[6][7]

The lack of a current official monograph in major pharmacopeias such as the United States

Pharmacopeia (USP) or the European Pharmacopoeia (EP) necessitates the development and

validation of robust in-house analytical methods. This guide provides detailed protocols for the

quantification of algestone acetophenide using two primary analytical techniques: High-

Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid

Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The HPLC-UV method is

presented as a stability-indicating assay suitable for quality control of bulk drug and

pharmaceutical formulations, while the LC-MS/MS method offers the high sensitivity required

for bioanalytical applications.
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Physicochemical Properties of Algestone
Acetophenide
A thorough understanding of the analyte's properties is the foundation of any successful

analytical method development.

Property Value Source(s)

Chemical Name

(16α)-16,17-[[(1R)-1-

Phenylethylidene]bis(oxy)]preg

n-4-ene-3,20-dione

[8][9]

CAS Number 24356-94-3 [8][10]

Molecular Formula C₂₉H₃₆O₄ [4][11]

Molecular Weight 448.6 g/mol [4][5]

Melting Point 150-151 °C [8]

Solubility

Sparingly soluble in

chloroform, slightly soluble in

methanol. Low water solubility

is expected.

Inferred from steroid

properties[1]

Structural Features

Contains two key

chromophores: an α,β-

unsaturated ketone in the

steroid A-ring and an

acetophenone moiety. Both

strongly absorb UV radiation.

[3][12]

Core Analytical Strategy: A Chromatographic
Approach
Chromatographic separation is essential for reliably quantifying algestone acetophenide,

ensuring specificity against impurities, degradation products, formulation excipients, or

endogenous components in biological samples.[13] Reversed-phase HPLC is the technique of

choice due to the lipophilic nature of the steroid molecule.
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Overall Analytical Workflow
The logical flow from sample reception to final result is crucial for ensuring data integrity and

reproducibility.
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Phase 1: Preparation

Phase 2: Instrumental Analysis

Phase 3: Data Processing & Reporting

Sample Receipt
(API, Formulation, Plasma)

Sample Preparation
(Extraction / Dilution)

Reference Standard
Preparation

Chromatographic Separation
(HPLC / UHPLC)

Detection
(UV or MS/MS)

Peak Integration &
Quantification

System Suitability Check

Final Report Generation
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Plasma Sample (200 µL)
+ Internal Standard

1. Condition SPE Cartridge
(Methanol, then Water)

2. Load Sample

3. Wash Cartridge
(e.g., 5% Methanol in Water)

- Removes salts & polar interferences

4. Elute Analyte
(e.g., 100% Methanol)

- Recovers Algestone Acetophenide

5. Evaporate Eluate
(Nitrogen Stream)

6. Reconstitute Residue
(Mobile Phase)

Inject into LC-MS/MS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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